Cas no 57018-12-9 (Phenol,2,6-dibromo-4-ethyl-)

Phenol,2,6-dibromo-4-ethyl- is a brominated phenolic compound characterized by its distinct substitution pattern, featuring bromine atoms at the 2 and 6 positions and an ethyl group at the 4 position of the phenol ring. This structure imparts enhanced steric and electronic properties, making it useful as an intermediate in organic synthesis, particularly in the preparation of flame retardants, pharmaceuticals, and specialty chemicals. Its high reactivity and selectivity in electrophilic aromatic substitution reactions are notable advantages. The compound’s stability under standard conditions and compatibility with further functionalization contribute to its utility in advanced chemical applications.

Phenol,2,6-dibromo-4-ethyl- structure

Product Name:Phenol,2,6-dibromo-4-ethyl-

CAS No:57018-12-9

MF:C₈H₈Br₂O

MW:279.956521034241

CID:381883

PubChem ID:92626

Update Time:2025-06-07

Phenol,2,6-dibromo-4-ethyl- Chemical and Physical Properties

Names and Identifiers

- Phenol,2,6-dibromo-4-ethyl-
- 2,6-Dibromo-4-ethylphenol
- 1,3-Propanediol, 2-ethyl-2-(hydroxymethyl)-, cyclic
- 3.5-Dibrom-4-hydroxy-1-aethyl-benzol
- 4-ethyl-1-phospha-2,6,7-trioxabicyclo[2.2.2]octane-1-oxide
- 4-ethyl-2,6,7-trioxa-1-phospha-bicyclo[2.2.2]octane 1-oxide
- 4-Ethyl-2,6,7-trioxa-1-phospha-bicyclo< 2,2,2> -octan-1-oxid
- 4-Ethyl-2,6,7-trioxa-1-phosphabicyclo< 2.2.2> octane 1-oxide
- 4-ethyl-2,6-dibromo-phenol
- BRN 1909748
- ETBICYPHAT
- SBB008287
- Trimethyolpropane phosphate
- EINECS 260-516-9
- NS00033630
- Phenol, 2,6-dibromo-4-ethyl-
- DTXSID70205626
- SCHEMBL1250655
- 7RP8WM3PHM
- 57018-12-9
- Inchi： 1S/C8H8Br2O/c1-2-5-3-6(9)8(11)7(10)4-5/h3-4,11H,2H2,1H3
- InChI Key： XSNHMPFGJLEOTP-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C=C(C=1)CC)Br)O

Computed Properties

Exact Mass: 277.89414
Monoisotopic Mass: 277.894
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 117
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Density: 1.829
Boiling Point: 265.2°Cat760mmHg
Flash Point: 114.2°C
Refractive Index: 1.61
PSA: 20.23

Phenol,2,6-dibromo-4-ethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR00EU2U-1g	2,6-Dibromo-4-ethylphenol	57018-12-9	95%	1g	$304.00	2025-02-13
Aaron	AR00EU2U-5g	2,6-Dibromo-4-ethylphenol	57018-12-9	95%	5g	$913.00	2025-02-13
abcr	AB606735-250mg	2,6-Dibromo-4-ethylphenol; .	57018-12-9		250mg	€155.30	2024-07-19
abcr	AB606735-1g	2,6-Dibromo-4-ethylphenol; .	57018-12-9		1g	€257.90	2024-07-19
abcr	AB606735-5g	2,6-Dibromo-4-ethylphenol; .	57018-12-9		5g	€787.30	2024-07-19
abcr	AB606735-10g	2,6-Dibromo-4-ethylphenol; .	57018-12-9		10g	€1299.60	2024-07-19